Josamycin (hydrochloride)
Overview
Description
Josamycin HCl is a macrolide antibiotic. It is synthesized from strains of Streptomyces narbonensis var. josamyceticus var. nova
Scientific Research Applications
Intracellular Efficacy Against Infections
- Josamycin is known to concentrate selectively in respiratory organs and intracellularly, showing efficacy against Mycoplasma gallisepticum infection in chickens (Hanafy et al., 1995).
Immunomodulatory Effects
- Josamycin has been observed to significantly depress primary antibody responses in human peripheral blood cells, suggesting potential immunomodulatory effects (Villa et al., 1989).
Pharmacokinetics and Drug Penetration
- Studies on josamycin's pharmacokinetics in patients with chronic bronchitis have shown effective therapeutic activity in bronchopulmonary infections (Fraschini et al., 1983).
Antibacterial Activity
- Josamycin has demonstrated comparable antibacterial activity to other antibiotics against various organisms, particularly effective against anaerobes (Westerman et al., 1976).
Impact on Human Neutrophils
- Research has shown that josamycin enhances human neutrophils' bactericidal function, suggesting potential applications in treatments involving immune response enhancement (Labro & Babin-Chevaye, 1989).
Mammalian Cell Targets
- A genome-wide analysis identified that josamycin affects genes related to mitochondrial translation, glycolysis, and the MAP kinase signaling cascade in mammalian cells (Gupta et al., 2020).
Influence on Sperm Motility
- Josamycin concentration in human ejaculate and its positive influence on sperm motility suggest potential applications in andrological treatments (Schramm et al., 2009).
Antibiotic Residues in Food
- Josamycin has been studied for its residues in various food products, which is important for food safety and quality control (Nasr et al., 2014).
Antimicrobial Activity against Rickettsia
- Josamycin shows significant antimicrobial activities against Rickettsia species, suggesting its potential use in treating spotted fever rickettsiosis (Raoult et al., 1988).
properties
CAS RN |
11033-19-5 |
|---|---|
Product Name |
Josamycin (hydrochloride) |
Molecular Formula |
C42H70ClNO15 |
Molecular Weight |
864.46 |
IUPAC Name |
[(4R)-6-[6-[[4-acetyloxy-10-hydroxy-5-methoxy-9,16-dimethyl-2-oxo-7-(2-oxoethyl)-1-oxacyclohexadeca-11,13-dien-6-yl]oxy]-4-(dimethylamino)-5-hydroxy-2-methyloxan-3-yl]oxy-4-hydroxy-2,4-dimethyloxan-3-yl] 3-methylbutanoate;hydrochloride |
InChI |
InChI=1S/C42H69NO15.ClH/c1-23(2)19-32(47)56-40-27(6)53-34(22-42(40,8)50)57-37-26(5)54-41(36(49)35(37)43(9)10)58-38-29(17-18-44)20-24(3)30(46)16-14-12-13-15-25(4)52-33(48)21-31(39(38)51-11)55-28(7)45;/h12-14,16,18,23-27,29-31,34-41,46,49-50H,15,17,19-22H2,1-11H3;1H/t24?,25?,26?,27?,29?,30?,31?,34?,35?,36?,37?,38?,39?,40?,41?,42-;/m1./s1 |
InChI Key |
TYHGHVDZSRXAKD-XLSWTIJLSA-N |
SMILES |
CC1CC=CC=CC(C(CC(C(C(C(CC(=O)O1)OC(=O)C)OC)OC2C(C(C(C(O2)C)OC3CC(C(C(O3)C)OC(=O)CC(C)C)(C)O)N(C)C)O)CC=O)C)O.Cl |
Appearance |
Solid powder |
Purity |
>98% (or refer to the Certificate of Analysis) |
shelf_life |
>2 years if stored properly |
solubility |
Soluble in DMSO |
storage |
Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
synonyms |
Josamycin HCl; Josamycin hydrochloride; Leucomycin A3 hydrochloride; |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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